Cas no 256348-47-7 (10H-1,2,5-OXADIAZOLO[3,4-A]CARBAZOLE)
256348-47-7 structure
Product Name:10H-1,2,5-OXADIAZOLO[3,4-A]CARBAZOLE
CAS No:256348-47-7
MF:C12H7N3O
MW:209.203481912613
CID:246864
PubChem ID:2737100
Update Time:2025-04-19
10H-1,2,5-OXADIAZOLO[3,4-A]CARBAZOLE Chemical and Physical Properties
Names and Identifiers
-
- 10H-1,2,5-OXADIAZOLO[3,4-A]CARBAZOLE
- 3H-[1,2,5]oxadiazolo[3,4-a]carbazole
- AC1MC6S1
- BTB14394
- CBDivE_013696
- CCG-45907
- CTK1A0499
- MolPort-001-757-097
- Oprea1_078230
- 256348-47-7
- 10H-[1,2,5]oxadiazolo[3,4-a]carbazole
- DTXSID50371833
- SR-01000635644-1
- BRD-K55415280-001-01-8
-
- Inchi: 1S/C12H7N3O/c1-2-4-9-7(3-1)8-5-6-10-12(11(8)13-9)15-16-14-10/h1-6,14H
- InChI Key: VRHNMXUUNKLEMG-UHFFFAOYSA-N
- SMILES: O1N=C2C(=CC=C3C4C=CC=CC=4N=C32)N1
Computed Properties
- Exact Mass: 209.05900
- Monoisotopic Mass: 209.058911855g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 473
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 46Ų
Experimental Properties
- Melting Point: 245-247
- PSA: 54.71000
- LogP: 2.85730
10H-1,2,5-OXADIAZOLO[3,4-A]CARBAZOLE Security Information
- Hazard Statement: Irritant
-
Hazardous Material Identification:
10H-1,2,5-OXADIAZOLO[3,4-A]CARBAZOLE Related Literature
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1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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